Cas no 1523137-62-3 (2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane)

• Product Name: 2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane
• CAS No: 1523137-62-3
• MF: C₅H₇F₆N
• MW: 195.106202363968
• CID: 5999272
• PubChem ID: 82534528
• Update Time: 2025-07-01

2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane
• EN300-1939110
• 1523137-62-3

• Inchi： 1S/C5H7F6N/c6-4(7,8)1-3(2-12)5(9,10)11/h3H,1-2,12H2
• InChI Key： OGUVWFLUJQHUPB-UHFFFAOYSA-N
• SMILES： FC(C(CN)CC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 195.04826820g/mol
• Monoisotopic Mass: 195.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane

2-(Aminomethyl)-1,1,1,4,4,4-hexafluorobutane: A Comprehensive Overview

2-(Aminomethyl)-1,1,1,4,4,4-hexafluorobutane (CAS No. 1523137-62-3) is a highly fluorinated organic compound with unique chemical properties that make it a subject of interest in various scientific and industrial applications. This compound belongs to the class of perfluorinated alkanes with an amine functional group attached to the carbon chain. Its structure consists of a butane backbone fully fluorinated at positions 1 and 4, with an aminoethyl group (-CH₂NH₂) attached to the second carbon atom. This combination of fluorine atoms and an amine group imparts distinctive reactivity and stability to the molecule.

The synthesis of 2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane involves advanced chemical processes that typically include nucleophilic substitution or elimination reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the aminoethyl group into the fluorinated carbon chain.

One of the most notable applications of 2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane is in the field of materials science. The compound's high thermal stability and low surface energy make it ideal for use in advanced polymers and coatings. In particular, it has been utilized as a precursor for the synthesis of fluoropolymers with exceptional resistance to harsh chemical environments and high temperatures.

In addition to its industrial applications, 2-(aminomethyl)-1,1,1,4,4,4-hexafluorobutane has shown promise in biomedical research. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in drug delivery systems and contrast agents for magnetic resonance imaging (MRI). Recent studies have demonstrated that this compound can significantly enhance the targeting efficiency of therapeutic agents while maintaining biocompatibility.

The environmental impact of 2-(aminomethyl)-1,1,1,4,4,-hexafluorobutane has also been a topic of recent research interest. Due to its high fluorination level and chemical inertness under normal conditions